4-(Aminomethyl)pyridin-2-amine
Cat. No. B596748
M. Wt: 123.159
InChI Key: YKQKTLFFQSDTGM-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Procedure details
Name
Identifiers
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REACTION_SMILES
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[CH3:10][CH2:11][N:12]([CH2:13][CH3:14])[CH2:15][CH3:16].[CH3:17][CH2:18][OH:19].[NH2:1][c:2]1[cH:3][c:4]([C:5]#[N:6])[cH:7][cH:8][n:9]1>>[NH2:1][c:2]1[cH:3][c:4]([CH2:5][NH2:6])[cH:7][cH:8][n:9]1
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Inputs
Step One
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Name
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|
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Quantity
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Extracted from reaction SMILES
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Type
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reactant
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Smiles
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CCN(CC)CC
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Name
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|
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Quantity
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Extracted from reaction SMILES
|
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Type
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reactant
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Smiles
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CCO
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Name
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|
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Quantity
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Extracted from reaction SMILES
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Type
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reactant
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Smiles
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N#Cc1ccnc(N)c1
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Outcomes
Product
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Name
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|
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Type
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product
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Smiles
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NCc1ccnc(N)c1
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Source
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Source
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Open Reaction Database (ORD) |
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Description
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The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
